Cas no 950235-31-1 (1-(4-bromophenyl)-N-(furan-2-yl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-bromophenyl)-N-(furan-2-yl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 950235-31-1
• MF: C₁₅H₁₃BrN₄O₂
• MW: 361.193321943283
• CID: 5429926
• PubChem ID: 17014862
• Update Time: 2025-10-31

1-(4-bromophenyl)-N-(furan-2-yl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3375-1237
• 1-(4-bromophenyl)-N-(furan-2-ylmethyl)-5-methyltriazole-4-carboxamide
• 950235-31-1
• VU0612977-1
• 1-(4-bromophenyl)-N-(furan-2-ylmethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS002324574
• STL017843
• 1-(4-Bromophenyl)-N-(2-furanylmethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 1-(4-bromophenyl)-N-(furan-2-yl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H13BrN4O2/c1-10-14(15(21)17-9-13-3-2-8-22-13)18-19-20(10)12-6-4-11(16)5-7-12/h2-8H,9H2,1H3,(H,17,21)
• InChI Key： YEUJZYXBVCOCMT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C(C)=C(C(NCC2=CC=CO2)=O)N=N1

Computed Properties

• Exact Mass: 360.02219g/mol
• Monoisotopic Mass: 360.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.02±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-bromophenyl)-N-(furan-2-yl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(4-bromophenyl)-N-(furan-2-yl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 950235-31-1)

The compound 1-(4-bromophenyl)-N-(furan-2-yl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 950235-31-1) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of a brominated phenyl ring, a furan moiety, and a triazole core provides a unique combination of chemical functionalities that make it an attractive candidate for further exploration.

Structurally, the compound features a 5-methyl-1H-1,2,3-triazole core, which is a well-known scaffold in drug discovery. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a 4-bromophenyl group enhances the lipophilicity and electronic properties of the molecule, making it more amenable to interaction with biological targets. Additionally, the furan-2-ylmethyl substituent introduces another layer of complexity, potentially influencing both the metabolic stability and binding affinity of the compound.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. The 1-(4-bromophenyl)-N-(furan-2-yl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide structure has been investigated for its potential as an inhibitor in several key biological processes. For instance, studies have suggested that this compound may interact with enzymes involved in cancer metabolism and signal transduction. The bromine atom on the phenyl ring is particularly noteworthy, as it can serve as a handle for further derivatization via cross-coupling reactions, allowing for the creation of libraries of analogs with tailored properties.

The 5-methyl group on the triazole ring contributes to the overall steric profile of the molecule, which can be fine-tuned to optimize binding interactions with protein targets. This flexibility makes it an excellent candidate for structure-based drug design approaches. Computational modeling studies have already begun to explore the binding modes of this compound with various enzymes and receptors. Preliminary results indicate that it may exhibit high affinity for certain kinases and other enzymes implicated in inflammatory diseases.

One of the most exciting aspects of this compound is its potential in combination therapies. The unique combination of functional groups suggests that it could be repurposed for multiple indications or designed to synergize with existing treatments. For example, its ability to modulate both enzymatic and receptor-mediated pathways could make it valuable in treating complex diseases that involve multiple pathological mechanisms. Furthermore, its structural features allow for easy modifications to enhance pharmacokinetic properties such as solubility and bioavailability.

The synthesis of 1-(4-bromophenyl)-N-(furan-2-yl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the furan substituent and cyclization reactions to form the triazole core. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining or enhancing synthetic efficiency.

Evaluation of this compound's biological activity has been ongoing in several academic and industrial laboratories. In vitro assays have shown promising results in terms of inhibitory effects on selected targets relevant to neurological disorders and metabolic diseases. The bromophenyl moiety appears to play a crucial role in mediating these effects by facilitating interactions with specific amino acid residues in protein binding pockets. Additionally, preliminary toxicology studies suggest that it exhibits low toxicity at therapeutic doses, making it a favorable candidate for further development.

The future direction of research on 1-(4-bromophenyl)-N-(furan-2-yl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide is likely to focus on optimizing its pharmacological profile through structure-based drug design and high-throughput screening campaigns. By leveraging computational tools and experimental data， researchers aim to identify derivatives with improved potency、selectivity，and pharmacokinetic properties。Collaborative efforts between medicinal chemists，biologists，and computational scientists will be essential in translating these findings into tangible therapeutic outcomes.

Moreover，the versatility of this scaffold suggests that it could serve as a platform for developing next-generation therapeutics targeting emerging diseases or resistance mechanisms。As our understanding of disease biology evolves，so too will our ability to design molecules that precisely modulate complex biological pathways。The 5-methyl triazole core， combined with other functional groups，provides ample opportunities for innovation，making this compound a cornerstone of modern drug discovery efforts。